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Compound of Interest

Compound Name:
(2-Amino-5-

bromophenyl)methanol

Cat. No.: B3117735 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for the handling of (2-Amino-5-
bromophenyl)methanol. Adherence to these procedures is essential for ensuring laboratory

safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment
(2-Amino-5-bromophenyl)methanol is a chemical compound that requires careful handling

due to its potential health hazards. The Globally Harmonized System (GHS) of Classification

and Labelling of Chemicals identifies it with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The signal word for this compound is "Warning".
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To mitigate these risks, the following personal protective equipment is mandatory.

PPE Recommendations
PPE Category

Recommended
Specification

Rationale

Eye and Face Protection
Chemical safety goggles with a

side shield, and a face shield.

Protects against splashes and

airborne particles, preventing

serious eye irritation.

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended). Ensure gloves

are inspected for integrity

before each use.

Prevents skin contact and

absorption, which can cause

skin irritation.

Body Protection

A flame-resistant lab coat worn

over long-sleeved clothing and

closed-toe shoes.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved air-

purifying respirator with an

organic vapor cartridge.

Prevents inhalation of dust or

vapors, which can cause

respiratory irritation. Work

should be conducted in a well-

ventilated area, preferably a

chemical fume hood.

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Engineering Controls:

All work with (2-Amino-5-bromophenyl)methanol should be conducted inside a certified

chemical fume hood to ensure adequate ventilation.

An eyewash station and a safety shower must be readily accessible in the immediate work

area.
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Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare all

required equipment and reagents to minimize movement and potential for spills.

Weighing and Transfer: Conduct all weighing and transfer operations within the chemical

fume hood. Use appropriate tools, such as spatulas and non-sparking utensils, to avoid

direct contact and minimize dust generation.

During Use: Keep containers of the compound sealed when not in use. Avoid actions that

could generate dust or aerosols.

Post-Handling: Decontaminate all surfaces, glassware, and equipment that have come into

contact with the chemical.

Storage:

Store (2-Amino-5-bromophenyl)methanol in a cool, dry, and well-ventilated area.

Keep the container tightly sealed and protected from light.

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.
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Emergency Situation First Aid and Response Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing and

shoes. Wash the affected area with soap and

plenty of water for at least 15 minutes. Seek

medical attention if irritation persists.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill

Evacuate non-essential personnel from the

area. Wearing appropriate PPE, cover the spill

with an inert absorbent material (e.g., sand,

vermiculite). Carefully collect the absorbed

material into a labeled, sealed container for

hazardous waste disposal. Ventilate the area

and decontaminate the spill site.

Disposal Plan
The disposal of (2-Amino-5-bromophenyl)methanol and any contaminated materials must be

handled as hazardous waste.

Waste Segregation:

Solid Waste: All disposable PPE (gloves, lab coats), contaminated weighing papers, and

absorbent materials used for spill cleanup must be collected in a designated, clearly labeled

hazardous waste container for halogenated organic solids.
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Liquid Waste: Solutions containing (2-Amino-5-bromophenyl)methanol must be collected

in a separate, sealed, and clearly labeled hazardous waste container for halogenated

organic liquids. Do not mix with non-halogenated waste.

Disposal Procedure:

Collection: Use designated, leak-proof containers for waste collection.

Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical name "

(2-Amino-5-bromophenyl)methanol," and the associated hazards.

Storage: Store waste containers in a designated, secure, and well-ventilated area, away

from incompatible materials.

Disposal: Arrange for the disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor. Follow all local, state, and federal regulations.

Experimental Workflow and Safety Checkpoints
The following diagram illustrates the standard workflow for handling (2-Amino-5-
bromophenyl)methanol, with integrated safety checkpoints.
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Caption: Standard workflow for handling (2-Amino-5-bromophenyl)methanol.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling (2-
Amino-5-bromophenyl)methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3117735#personal-protective-equipment-for-
handling-2-amino-5-bromophenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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